Cas no 1354020-85-1 (1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1354020-85-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 2155997
• Update Time: 2025-07-02

1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(S)-2-(isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone
• (S)-1-(2-((Isopropylamino)methyl)pyrrolidin-1-yl)ethanone
• AM96915
• 1-[(S)-2-(Isopropylaminomethyl)pyrrolidin-1-yl]ethanone
• 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C10H20N2O/c1-8(2)11-7-10-5-4-6-12(10)9(3)13/h8,10-11H,4-7H2,1-3H3/t10-/m0/s1
• InChI Key： LDKHDQVURGAXKV-JTQLQIEISA-N
• SMILES： O=C(C)N1CCC[C@H]1CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 32.299

Additional information on 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone

Recent Advances in the Study of 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone (CAS: 1354020-85-1)

In recent years, the compound 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone (CAS: 1354020-85-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and isopropylamino-methyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone, highlighting its enantioselective synthesis and optimization for large-scale production. The researchers employed advanced chiral catalysts to achieve high enantiomeric purity, which is critical for its pharmacological activity. The study also reported improved yields and reduced by-products, making the synthesis more efficient and cost-effective.

Pharmacological investigations have revealed that 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone exhibits potent activity as a modulator of certain neurotransmitter receptors. Preclinical studies in animal models have demonstrated its efficacy in modulating dopamine and serotonin pathways, suggesting potential applications in neurological and psychiatric disorders. Notably, the compound showed a favorable safety profile with minimal off-target effects, which is a promising sign for further clinical development.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which investigated the compound's potential as an anti-inflammatory agent. The study, published in Bioorganic & Medicinal Chemistry Letters, identified that 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone can inhibit key inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings open new avenues for its use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, recent computational studies have provided deeper insights into the molecular interactions of 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone with its target proteins. Molecular docking and dynamics simulations have elucidated the binding modes and stability of the compound within the active sites of relevant receptors. These computational models are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring combination therapies to maximize its therapeutic effects while minimizing potential side effects.

In conclusion, the latest research on 1-[(S)-2-(Isopropylamino-methyl)-pyrrolidin-1-yl]-ethanone (CAS: 1354020-85-1) underscores its multifaceted potential in drug discovery. From its optimized synthesis to its diverse pharmacological activities, this compound represents a promising candidate for further development. Continued interdisciplinary efforts will be essential to unlock its full therapeutic potential and bring it closer to clinical application.